Cas no 441798-60-3 ( )
structure
Product Name:
CAS No:441798-60-3
MF:C6H5N
MW:91.1106011867523
CID:873286
PubChem ID:45079600
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 3-Azabicyclo[4.1.0]hepta-1,3,5-triene(9CI)
- 4-azabicyclo[4.1.0]hepta-1(6),2,4-triene
-
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- Inchi： 1S/C6H5N/c1-2-7-4-6-3-5(1)6/h1-2,4H,3H2
- InChI Key： FHUKNSLAVUUQBX-UHFFFAOYSA-N
- SMILES： N1C=CC2=C(C=1)C2
Computed Properties
- Exact Mass: 91.042199164g/mol
- Monoisotopic Mass: 91.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 80.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 12.9Ų
Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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